Cas no 1806763-06-3 (2-Bromo-5-chloro-3-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-5-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806763-06-3
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• CID: 4927502
• Update Time: 2025-06-15

2-Bromo-5-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H3BrClF2N/c7-5-4(6(9)10)1-3(8)2-11-5/h1-2,6H
• InChI Key： LBMVCTXBMGMKEI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-chloro-3-(difluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806763-06-3)

2-Bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806763-06-3) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents alongside a difluoromethyl group, has garnered attention for its unique reactivity and potential in drug discovery. Researchers often explore its role as a building block in synthesizing complex molecules, particularly in the development of heterocyclic compounds and bioactive intermediates.

The structural features of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine make it a valuable candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Its pyridine core and halogenated moieties enhance its utility in constructing pharmaceutical scaffolds, aligning with current trends in targeted drug design and precision medicine. This compound is also investigated for its potential in agrochemical formulations, where fluorinated pyridines are known to improve pesticidal efficacy.

In the context of green chemistry, 2-Bromo-5-chloro-3-(difluoromethyl)pyridine is studied for its compatibility with sustainable synthesis methods. With growing interest in environmentally friendly reagents, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

From a commercial perspective, the demand for halogenated pyridines like 2-Bromo-5-chloro-3-(difluoromethyl)pyridine is rising due to their versatility in material science and electronic chemicals. Its derivatives are explored for applications in organic light-emitting diodes (OLEDs) and semiconductor materials, addressing the need for advanced optoelectronic devices. This positions the compound as a critical component in the high-tech industry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2-Bromo-5-chloro-3-(difluoromethyl)pyridine, ensuring high purity for research and industrial use. Quality control protocols emphasize compliance with Good Manufacturing Practices (GMP), reflecting its importance in regulated industries.

In summary, 2-Bromo-5-chloro-3-(difluoromethyl)pyridine (CAS No. 1806763-06-3) exemplifies the intersection of chemical innovation and practical applications. Its role in drug development, sustainable chemistry, and advanced materials underscores its relevance in contemporary scientific and industrial landscapes. As research progresses, this compound is poised to contribute further to breakthroughs in life sciences and technology.